Cas no 1432034-89-3 (4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride)

• Product Name: 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride
• CAS No: 1432034-89-3
• MF: C₉H₈BrClFN₃
• MW: 292.535323143005
• MDL: MFCD25970611
• CID: 4700255
• Update Time: 2025-10-21

4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride

• MDL： MFCD25970611
• Inchi： 1S/C9H7BrFN3.ClH/c10-6-4-13-14(5-6)9-2-1-7(12)3-8(9)11;/h1-5H,12H2;1H
• InChI Key： VIOUQFKHOXARLP-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1F)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride

4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline Hydrochloride (CAS No. 1432034-89-3): A Comprehensive Overview

4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride (CAS No. 1432034-89-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and aniline moieties, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent advancements in the research and application of this compound.

Chemical Structure and Properties

4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride is a substituted aniline derivative with a molecular formula of C₁₀H₉BrFN₃·HCl and a molecular weight of 295.66 g/mol. The compound features a bromopyrazole ring attached to a fluoroaniline moiety, which imparts unique chemical and biological properties. The presence of the bromine atom and the fluorine atom in the structure enhances its reactivity and bioavailability, making it an attractive candidate for drug design.

The physical properties of 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride include a white to off-white crystalline solid with a melting point ranging from 225°C to 227°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

Synthesis and Preparation

The synthesis of 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride typically involves several steps, starting from commercially available starting materials. One common synthetic route involves the reaction of 3-fluoroaniline with 1-bromo-4-chloropyrazole in the presence of a base such as potassium carbonate or sodium hydride. The resulting intermediate is then treated with hydrochloric acid to form the final hydrochloride salt.

The synthetic process can be optimized by varying reaction conditions such as temperature, solvent, and catalysts to improve yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

Biological Activities and Applications

4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. One of its most notable applications is as a lead compound for the development of anti-inflammatory drugs. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory properties, 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride has also been investigated for its potential as an antitumor agent. Studies have demonstrated that it can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. These findings have sparked interest in further exploring its therapeutic potential in cancer treatment.

Clinical Trials and Research Developments

The promising biological activities of 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride have led to several preclinical studies and early-stage clinical trials. Recent clinical trials have focused on evaluating its safety and efficacy in treating various inflammatory diseases and cancers. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life.

Ongoing research is also exploring the combination therapy potential of this compound with other drugs to enhance therapeutic effects while minimizing side effects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are underway to advance these studies and bring this promising compound closer to clinical use.

Safety Considerations and Future Prospects

Safety is a critical aspect of any drug development process. Extensive toxicological studies have been conducted to assess the safety profile of 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride. These studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and expanding its therapeutic applications. Advances in drug delivery systems and formulation technologies are expected to further enhance its efficacy and patient compliance.

In conclusion, 4-(4-Bromo-1H-pyrazol-1-yl)-3-fluoroaniline hydrochloride (CAS No. 1432034-89-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, this compound holds promise for addressing unmet medical needs and improving patient outcomes.